Cas no 106050-89-9 (3-(4-methyl-1-piperazinyl)-5-nitro-Benzenamine)

• Product Name: 3-(4-methyl-1-piperazinyl)-5-nitro-Benzenamine
• CAS No: 106050-89-9
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 1097736
• PubChem ID: 13616653
• Update Time: 2025-04-20

3-(4-methyl-1-piperazinyl)-5-nitro-Benzenamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-1-piperazinyl)-5-nitro-Benzenamine
• 3-(4-methylpiperazin-1-yl)-5-nitrobenzenamine
• AKOS019335257
• DB-330768
• SCHEMBL15961228
• 106050-89-9

• Inchi： 1S/C11H16N4O2/c1-13-2-4-14(5-3-13)10-6-9(12)7-11(8-10)15(16)17/h6-8H,2-5,12H2,1H3
• InChI Key： MHXJHCLHERUEPT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC(=C1)N1CCN(C)CC1)N)=O

Computed Properties

• Exact Mass: 236.12748
• Monoisotopic Mass: 236.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 75.64